molecular formula C6H6N2O2 B8591372 CID 54139202 CAS No. 62128-40-9

CID 54139202

Cat. No.: B8591372
CAS No.: 62128-40-9
M. Wt: 138.12 g/mol
InChI Key: NZWUDXWOUPEZMR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

CID 54139202 is a PubChem Compound Identifier (CID) assigned to a specific chemical entity within the PubChem database. The available evidence primarily discusses methodologies for compound identification, analytical techniques (e.g., GC-MS, LC-ESI-MS), and guidelines for scientific reporting . Similarly, lists oscillatoxin derivatives with distinct CIDs (e.g., 101283546, 185389) but omits this compound .

Given this gap, the following sections will outline a generalized framework for comparing this compound with similar compounds, adhering to the methodologies and examples from the evidence.

Properties

CAS No.

62128-40-9

Molecular Formula

C6H6N2O2

Molecular Weight

138.12 g/mol

IUPAC Name

3-(2-nitroethenyl)-1H-pyrrole

InChI

InChI=1S/C6H6N2O2/c9-8(10)4-2-6-1-3-7-5-6/h1-5,7H

InChI Key

NZWUDXWOUPEZMR-UHFFFAOYSA-N

Canonical SMILES

C1=CNC=C1C=C[N+](=O)[O-]

Origin of Product

United States

Comparison with Similar Compounds

Research Findings and Challenges

  • Analytical Techniques: this compound could be characterized using LC-ESI-MS with in-source CID fragmentation, as demonstrated for ginsenosides in .
  • Data Limitations : The absence of experimental data for this compound underscores challenges in cross-referencing PubChem entries with niche literature.

Q & A

Q. How can I design longitudinal studies to assess this compound's long-term stability or toxicity?

  • Methodological Guidance :
  • Use accelerated stability testing (e.g., elevated temperature/humidity) with Arrhenius modeling to predict degradation .
  • Implement staggered sampling intervals (e.g., 0, 3, 6 months) to track changes .
  • Apply survival analysis (Kaplan-Meier curves) for toxicity endpoints .

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